Cas no 1427363-68-5 (2-Fluoro-3-Methoxyphenacyl Bromide)

• Product Name: 2-Fluoro-3-Methoxyphenacyl Bromide
• CAS No: 1427363-68-5
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 1311839
• PubChem ID: 22121415
• Update Time: 2025-07-02

2-Fluoro-3-Methoxyphenacyl Bromide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-fluoro-3-methoxyphenyl)ethanone
• PS-9941
• MFCD23711723
• 2-Bromo-1-(2-fluoro-3-methoxyphenyl)ethan-1-one
• CHC36368
• SCHEMBL5051513
• 2-Fluoro-3-methoxyphenacyl bromide
• 1427363-68-5
• AKOS027384874
• 2-Fluoro-3-Methoxyphenacyl Bromide

• Inchi： 1S/C9H8BrFO2/c1-13-8-4-2-3-6(9(8)11)7(12)5-10/h2-4H,5H2,1H3
• InChI Key： AMPWSRBBALVFAL-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1F)OC)=O

Computed Properties

• Exact Mass: 245.969
• Monoisotopic Mass: 245.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.5

Additional information on 2-Fluoro-3-Methoxyphenacyl Bromide

Professional Introduction to 2-Fluoro-3-Methoxyphenacyl Bromide (CAS No. 1427363-68-5)

2-Fluoro-3-Methoxyphenacyl Bromide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. With the CAS number 1427363-68-5, this compound represents a unique structural motif that combines a fluoro group and a methoxy substituent on a phenacyl bromide backbone. Such structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The significance of 2-Fluoro-3-Methoxyphenacyl Bromide lies in its potential applications as a building block for more complex pharmacophores. The presence of the fluoro atom, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's utility in medicinal chemistry. Furthermore, the methoxy group contributes to electronic and steric properties that can be fine-tuned to achieve desired biological activity.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage fluorinated aromatic compounds. These compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. For instance, studies have demonstrated that fluorine atoms can increase the lipophilicity of molecules, thereby enhancing their penetration across biological membranes. This property is particularly relevant in the context of central nervous system (CNS) drug discovery, where blood-brain barrier penetration is a critical challenge.

The structural framework of 2-Fluoro-3-Methoxyphenacyl Bromide also makes it a promising candidate for further derivatization. Phenacyl bromides are known for their reactivity in various coupling reactions, including Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination. These reactions allow for the introduction of diverse functional groups, enabling the creation of libraries of compounds with tailored biological activities. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

Recent advancements in computational chemistry have further enhanced the utility of 2-Fluoro-3-Methoxyphenacyl Bromide. Molecular modeling studies have shown that modifications at the fluoro and methoxy positions can significantly impact binding interactions with biological targets. For example, computational docking simulations have revealed that subtle changes in these regions can alter binding affinities by several orders of magnitude. This level of precision is crucial for optimizing drug candidates and improving their efficacy.

The pharmaceutical industry has been particularly interested in developing small-molecule inhibitors for kinases, which are key enzymes involved in numerous signaling pathways associated with diseases such as cancer and inflammation. The phenacyl bromide scaffold is well-suited for this purpose due to its ability to form hydrogen bonds and hydrophobic interactions with target residues. By incorporating fluorine and methoxy groups, it is possible to fine-tune these interactions, leading to more potent and selective inhibitors.

In addition to its applications in kinase inhibition, 2-Fluoro-3-Methoxyphenacyl Bromide has shown promise in other therapeutic areas. For instance, researchers have explored its potential as an intermediate in the synthesis of antiviral agents. The fluoro group's ability to enhance metabolic stability makes it an attractive feature for drugs intended for oral administration. Furthermore, the methoxy group can serve as a handle for further functionalization, allowing for the creation of compounds with improved pharmacokinetic properties.

The synthesis of 2-Fluoro-3-Methoxyphenacyl Bromide presents unique challenges due to its sensitive functional groups. However, recent methodologies have demonstrated efficient routes to its preparation with high yields and purity. These methods often involve multi-step sequences that require careful optimization to minimize side reactions. Despite these challenges, the increasing demand for fluorinated intermediates has spurred innovation in synthetic chemistry, leading to more streamlined and scalable processes.

The role of fluorine chemistry in modern drug discovery cannot be overstated. Compounds like 2-Fluoro-3-Methoxyphenacyl Bromide exemplify how structural modifications can lead to significant improvements in drug properties. By leveraging advanced synthetic techniques and computational tools, researchers can rapidly explore novel chemical space and identify promising candidates for further development. This iterative process is essential for bringing new therapies to market efficiently.

In conclusion, 2-Fluoro-3-Methoxyphenacyl Bromide (CAS No. 1427363-68-5) represents a versatile intermediate with broad applications in pharmaceutical chemistry. Its unique structural features make it an attractive building block for developing novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, compounds like this will play an increasingly important role in drug discovery and development.